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Compound of Interest

Compound Name:
Methyl 3-(chlorosulfonyl)-4-

methylbenzoate

Cat. No.: B1285432 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Methyl 3-(chlorosulfonyl)-4-methylbenzoate is a reactive chemical intermediate valuable in

organic synthesis, particularly in the development of pharmaceutical compounds. Its utility,

however, is matched by significant potential hazards. This technical guide provides a

comprehensive overview of the known safety information and handling protocols for this

compound, designed to ensure the safety of laboratory and manufacturing personnel.

Physicochemical and Hazard Identification
Accurate identification and understanding of the fundamental properties of a chemical are the

foundation of a robust safety protocol.

Table 1: Physical and Chemical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1285432?utm_src=pdf-interest
https://www.benchchem.com/product/b1285432?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1285432?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₉H₉ClO₄S PubChem

Molecular Weight 248.68 g/mol PubChem[1]

CAS Number 372198-41-9 PubChem[1]

Appearance
Pale brown solid (as

synthesized)
ChemicalBook[2]

Storage Temperature 2-8°C under inert atmosphere GME[3]

Table 2: GHS Hazard Classification
Hazard Class Category Pictogram Signal Word

Hazard
Statement

Skin

Corrosion/Irritatio

n

1B alt text Danger

H314: Causes

severe skin

burns and eye

damage

Source: ECHA C&L Inventory via PubChem[1]

The GHS classification unequivocally identifies Methyl 3-(chlorosulfonyl)-4-methylbenzoate
as a corrosive substance. The H314 statement indicates that it can cause irreversible damage

to skin and eyes upon contact.

Toxicological Data
A critical assessment of available toxicological data is essential for risk assessment. For

Methyl 3-(chlorosulfonyl)-4-methylbenzoate, publicly available quantitative toxicity data is

limited.

Table 3: Summary of Available Toxicological Information
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Toxicity Endpoint Result Source

Acute Oral Toxicity No data available XiXisys

Acute Inhalation Toxicity No data available XiXisys

Acute Dermal Toxicity No data available -

Skin Corrosion/Irritation Causes severe skin burns ECHA C&L Inventory[1]

Eye Damage/Irritation Causes serious eye damage ECHA C&L Inventory[1]

The absence of specific LD50 or LC50 values necessitates a conservative approach to

handling, assuming high toxicity for any route of exposure. The primary and most immediate

danger is severe tissue damage upon direct contact.

Experimental Protocols and Handling
Given the corrosive nature of this compound, strict adherence to established protocols for

handling hazardous materials is mandatory. The following represents a generalized workflow

for the safe handling of Methyl 3-(chlorosulfonyl)-4-methylbenzoate.

Preparation & Assessment Chemical Handling

Emergency Response

Waste & Disposal

Review SDS & 
Chemical Properties Conduct Risk Assessment Select Appropriate PPE

(Gloves, Goggles, Lab Coat, Face Shield)
Prepare & Verify

Fume Hood Functionality
Work Exclusively

Within Fume Hood
Begin Work Use Compatible Tools

(Glass, Stainless Steel)

Skin/Eye
Contact?

Spill?

Dispense Carefully
to Avoid Dust/Aerosol Keep Container Tightly Closed Segregate Halogenated

Organic Waste
End of Work

Flush with Water
(15 min), Seek

Immediate Medical Attention

Evacuate Area,
Use Appropriate

Absorbent, Ventilate

Label Waste Container
Clearly

Follow Institutional
Disposal Procedures
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Click to download full resolution via product page

Figure 1: Safe Handling Workflow for Corrosive Chemicals.

Methodology for Safe Handling:
Preparation and Assessment:

Thoroughly review the Safety Data Sheet (SDS) and any available literature.

Conduct a formal risk assessment for the specific experimental procedure, considering

quantities used, reaction conditions, and potential for exposure.

Select Personal Protective Equipment (PPE) appropriate for corrosive materials. This must

include, at a minimum:

Chemical-resistant gloves (e.g., nitrile or neoprene).

Chemical splash goggles and a face shield.

A flame-resistant lab coat.

Ensure a certified chemical fume hood is in proper working order. All manipulations of the

solid or its solutions should occur within the fume hood.

Chemical Handling:

The compound is a sulfonyl chloride and will react with water, including atmospheric

moisture, to produce hydrochloric acid and the corresponding sulfonic acid. Handle under

an inert atmosphere (e.g., argon or nitrogen) where possible.[3]

Avoid creating dust when handling the solid.

Use tools and equipment made of non-reactive materials such as glass, stainless steel, or

PTFE.

Keep containers tightly sealed when not in use to prevent reaction with moisture.

Emergency Response:
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Skin Contact: Immediately flush the affected area with copious amounts of water for at

least 15 minutes while removing contaminated clothing. Seek immediate medical

attention.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.

Spill: Evacuate the immediate area. Use a dry, inert absorbent material (e.g., sand or

vermiculite) to contain the spill. Do not use water. The contaminated absorbent should be

collected into a sealed container for hazardous waste disposal.

Waste Disposal:

All waste containing Methyl 3-(chlorosulfonyl)-4-methylbenzoate or its byproducts must

be treated as hazardous waste.

Segregate into a clearly labeled, sealed container for halogenated organic waste.

Follow all institutional and local regulations for chemical waste disposal.

Reactivity and Stability
Reactivity with Water: As a sulfonyl chloride, this compound will react exothermically with

water, alcohols, and other nucleophilic substances. This reaction liberates corrosive

hydrogen chloride gas.

Incompatibilities: Avoid contact with strong bases, strong oxidizing agents, and water.

Hazardous Decomposition Products: Upon combustion or reaction with water, hazardous

decomposition products may include hydrogen chloride, sulfur oxides, and carbon oxides.

Conclusion
Methyl 3-(chlorosulfonyl)-4-methylbenzoate is a key reagent with significant hazards,

primarily its severe corrosivity to skin and eyes.[1] Due to the lack of extensive public

toxicological data, a highly cautious approach is warranted. Researchers, scientists, and drug

development professionals must employ stringent safety protocols, including the mandatory

use of a chemical fume hood and appropriate PPE, to mitigate the risks associated with its
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handling. The workflow and data presented in this guide serve as a critical resource for

establishing safe laboratory practices when working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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